Cas no 2034510-49-9 (N-[(3-bromophenyl)methyl]-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine)

• Product Name: N-[(3-bromophenyl)methyl]-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine
• CAS No: 2034510-49-9
• MF: C₁₉H₁₄BrN₅O
• MW: 408.251362323761
• CID: 5407551
• Update Time: 2025-08-03

N-[(3-bromophenyl)methyl]-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-[(3-bromophenyl)methyl]-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine

• Inchi： 1S/C19H14BrN5O/c20-15-8-4-5-13(9-15)10-22-18-16(11-21-12-23-18)19-24-17(25-26-19)14-6-2-1-3-7-14/h1-9,11-12H,10H2,(H,21,22,23)
• InChI Key： YCISFUYBSJRUMH-UHFFFAOYSA-N
• SMILES： C1N=CC(C2ON=C(C3=CC=CC=C3)N=2)=C(NCC2=CC=CC(Br)=C2)N=1

Additional information on N-[(3-bromophenyl)methyl]-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine

Professional Introduction to N-[(3-bromophenyl)methyl]-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine (CAS No. 2034510-49-9)

N-[(3-bromophenyl)methyl]-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2034510-49-9, represents a promising candidate for further exploration in drug discovery and development. The molecular structure of this compound incorporates several key functional groups that contribute to its potential biological activity, making it a subject of intense interest among researchers.

The core structure of N-[(3-bromophenyl)methyl]-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine consists of a pyrimidine ring system, which is a common motif in many bioactive molecules. The pyrimidine ring is fused with a 3-phenyl substituted 1,2,4-triazole ring at the 5-position, creating a heterocyclic framework that is known to exhibit various biological activities. This particular arrangement of rings not only enhances the compound's complexity but also opens up multiple avenues for interaction with biological targets.

One of the most striking features of this compound is the presence of a 3-bromophenylmethyl substituent at the 4-position of the pyrimidine ring. This bulky group can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. The bromine atom in the phenyl ring also provides a handle for further chemical modifications, allowing researchers to explore derivatives with enhanced or modified properties.

The 3-substituted 1,2,4-triazole ring is another critical component of this molecule. This triazole moiety is known for its ability to participate in hydrogen bonding and hydrophobic interactions, which are essential for effective binding to biological receptors. The phenyl group attached to the triazole ring further enhances the compound's potential for interaction with biological targets by contributing to its hydrophobic character.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of N-[(3-bromophenyl)methyl]-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against several enzymes and receptors involved in critical cellular pathways. For instance, preliminary computational studies have indicated that this compound could interact with enzymes such as kinases and phosphodiesterases, which are known to be involved in signal transduction and cellular regulation.

The potential application of N-[(3-bromophenyl)methyl]-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine (CAS No. 2034510< strong>-49< strong>-9) extends beyond simple enzyme inhibition. Its unique structural features make it a versatile scaffold for designing molecules that can modulate multiple targets simultaneously. This multitarget approach has become increasingly popular in drug discovery due to its potential to provide more comprehensive therapeutic effects with fewer side effects.

In addition to its pharmacological potential, N-[(3-bromophenyl)methyl]-5-(3-phenyl-< strong>1 strong>,< strong>2 strong>,< strong >4 strong>< strong > - oxadiazol strong>< strong > -5 strong>< strong > - yl strong>)< strong > pyrimidin strong>< strong > -4 strong>< strong > -amine strong>(CAS No.< strong >2034510 strong>< strong > -49 strong>< strong > -9 strong>) has shown promise in preclinical studies as a lead compound for further development. These studies have focused on evaluating its efficacy and safety profiles in various disease models. The results have been encouraging, suggesting that this compound could be developed into a therapeutic agent for conditions such as cancer, inflammation, and neurological disorders.

The synthesis of N-[(3-bromophenyl)methyl]-5-(3-phenyl-1,2,4-oxadiazol--5-y)-4-(CAS No.) involves multiple steps and requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 3-bromoanisole and 3-substituted 1, 2, 4-triazole derivatives. These intermediates are then coupled with pyrimidine derivatives through various reaction conditions to form the final product.

The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in achieving high yields and regioselectivity during the synthesis process. These techniques allow for the precise construction of complex molecular frameworks, which is essential for compounds like N-[(3-bromophenyl)methyl]- (u/3-

Ongoing research in this area continues to explore new synthetic routes and methodologies that can improve the efficiency and scalability of producing N-[(3-bromophenyl)methyl]- (b/)-b/)-b/)-b/)-b/)-b/)-b/b/b/b/b/b/b/b/b/b/

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